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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 564100, commercially known as Solvent Orange 60, is a synthetic organic dye belonging

to the perinone class of compounds. It is characterized by its vibrant, yellowish-orange hue and

is widely utilized in the plastics and polymer industries for its excellent thermal stability and

lightfastness. This technical guide provides a comprehensive overview of the spectral

properties and key characteristics of C.I. 564100, intended to support research, development,

and quality control applications.

Chemical and Physical Properties
C.I. 564100 is identified by the CAS number 6925-69-5. It is an aminoketone derivative with the

molecular formula C₁₈H₁₀N₂O and a molecular weight of approximately 270.28 g/mol . The

compound presents as an orange powder and is insoluble in water but exhibits slight solubility

in various organic solvents, including ethanol, chloroform, benzene, toluene, and xylene.[1][2]

[3] This solubility profile is a key factor in its application as a solvent dye.
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Property Value Reference

C.I. Name 564100 [4][5]

Common Name Solvent Orange 60

CAS Number 6925-69-5

Molecular Formula C₁₈H₁₀N₂O

Molecular Weight 270.28 g/mol

Appearance Yellowish-orange powder

Melting Point 230°C

Chemical Class Perinone

Spectral Properties
As a perinone dye, C.I. 564100 possesses a conjugated system of pi-electrons, which is

responsible for its absorption of light in the visible region of the electromagnetic spectrum.

Many perinone compounds are known to be fluorescent. While specific quantitative spectral

data for C.I. 564100 is not widely published in academic literature, its yellowish-orange color

suggests a maximum absorption (λmax) in the blue-green region of the spectrum, likely

between 450 nm and 500 nm.

The emission spectrum of a fluorescent dye is typically a mirror image of its absorption

spectrum, shifted to a longer wavelength (Stokes shift). Given the absorption characteristics,

the maximum emission wavelength for Solvent Orange 60 is expected to be in the green-

yellow to orange region of the spectrum.

Experimental Protocols for Spectral Analysis
To determine the precise spectral properties of C.I. 564100, standardized spectrophotometric

methods are employed.

Determination of UV-Visible Absorption Spectrum
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This experiment aims to determine the wavelength of maximum absorption (λmax) and the

molar absorptivity (ε) of C.I. 564100.

Methodology:

Preparation of Stock Solution: A stock solution of C.I. 564100 is prepared by accurately

weighing a small amount of the dye and dissolving it in a suitable organic solvent (e.g.,

ethanol, chloroform) in a volumetric flask to a known concentration (e.g., 1 x 10⁻³ M).

Preparation of Dilutions: A series of dilutions of the stock solution are prepared to obtain

concentrations ranging from approximately 1 x 10⁻⁵ M to 1 x 10⁻⁴ M.

Spectrophotometer Setup: A UV-Visible spectrophotometer is calibrated using a blank

sample containing only the solvent.

Data Acquisition: The absorbance of each diluted solution is measured over a wavelength

range of approximately 350 nm to 700 nm.

Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the

resulting spectra. A calibration curve of absorbance versus concentration is plotted.

According to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar

absorptivity, b is the path length of the cuvette, and c is the concentration), the molar

absorptivity can be calculated from the slope of the linear portion of the calibration curve.

Caption: Workflow for UV-Visible Absorption Spectroscopy.

Determination of Fluorescence Emission Spectrum
This experiment is designed to determine the maximum emission wavelength of C.I. 564100.

Methodology:

Sample Preparation: A dilute solution of C.I. 564100 (typically with an absorbance of less

than 0.1 at the excitation wavelength to avoid inner filter effects) is prepared in a suitable

solvent.

Spectrofluorometer Setup: A spectrofluorometer is used. The excitation wavelength is set to

the determined λmax from the UV-Visible absorption experiment.
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Data Acquisition: The emission spectrum is recorded over a wavelength range starting from

the excitation wavelength to a longer wavelength (e.g., 450 nm to 800 nm).

Data Analysis: The wavelength of maximum fluorescence intensity is identified from the

emission spectrum.

Caption: Workflow for Fluorescence Emission Spectroscopy.

Applications and Significance
The primary application of C.I. 564100 is in the coloration of plastics, including polystyrene,

ABS resins, and other polymers. Its high heat resistance makes it suitable for high-temperature

processing methods. The fluorescent properties of perinone dyes, if significant in Solvent
Orange 60, could also open avenues for its use in fluorescent probes, sensors, or as a tracer

in biological or material science research, contingent on its photostability and quantum yield.

Conclusion
C.I. 564100 (Solvent Orange 60) is a commercially important perinone dye with a

characteristic yellowish-orange color. While its general chemical and physical properties are

well-documented, detailed quantitative spectral data in the public domain is scarce. The

experimental protocols outlined in this guide provide a clear methodology for researchers to

determine the precise absorption and emission characteristics of this compound, which are

crucial for its effective application and for exploring its potential in new areas of research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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